Cas no 69659-17-2 (Formamide,N-(1,5-dihydro-5-thioxo-4H-1,2,4-triazol-4-yl)-)

Formamide,N-(1,5-dihydro-5-thioxo-4H-1,2,4-triazol-4-yl)- structure
69659-17-2 structure
Product Name:Formamide,N-(1,5-dihydro-5-thioxo-4H-1,2,4-triazol-4-yl)-
CAS No:69659-17-2
Molecular Formula:C3H4N4OS
Molecular Weight:144.15506
CID:520856
PubChem ID:4553276

Formamide,N-(1,5-dihydro-5-thioxo-4H-1,2,4-triazol-4-yl)- Properties

Names and Identifiers

    • Formamide,N-(1,5-dihydro-5-thioxo-4H-1,2,4-triazol-4-yl)-
    • N-(5-sulfanylidene-1H-1,2,4-triazol-4-yl)formamide
    • 4-formylamino-2,3-dihydro-4H-1,2,4-triazole-3-thione
    • 4-formylamino-2,4-dihydro-[1,2,4]triazole-3-thione
    • AC1NC4X7
    • NSC113445
    • 69659-17-2
    • NSC-113445
    • DTXSID50404195
    • InChIKey: AQBCQCZKNPLOSG-UHFFFAOYSA-N
    • Inchi: InChI=1S/C3H4N4OS/c8-2-5-7-1-4-6-3(7)9/h1-2H,(H,5,8)(H,6,9)
    • SMILES: C1=NNC(=S)N1NC=O

Computed Properties

  • Exact Mass: 144.01072
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Rotatable Bond Count: 0
  • Monoisotopic Mass: 144.011
  • Heavy Atom Count: 9
  • Complexity: 167
  • Isotope Atom Count: 0
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Covalently-Bonded Unit Count: 1
  • XLogP3: -0.5
  • Topological Polar Surface Area: 88.8A^2

Experimental Properties

  • LogP: 0.34950
  • PSA: 56.73
  • Refractive Index: 1.789
  • Boiling Point: 214.8°C at 760 mmHg
  • Flash Point: 83.7°C
  • Density: 1.73

Formamide,N-(1,5-dihydro-5-thioxo-4H-1,2,4-triazol-4-yl)- Related Literature

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